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Compound of Interest

Compound Name: BU-2313 A

Cat. No.: B15564996 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activity of BU-2313 A, a member of the dienoyltetramic acid class of antibiotics.

The information is compiled to serve as a foundational resource for researchers engaged in

antibiotic discovery and development.

Core Chemical Structure and Properties
BU-2313 A is an antibiotic with the molecular formula C27H35NO9.[1][2] It is part of a complex

that also includes BU-2313 B (C26H33NO9).[2] Structurally, BU-2313 A is the N-methylated

derivative of BU-2313 B, with the methylation occurring on the tetramic acid moiety. The core

structure features a complex polycyclic system linked to a dienoyltetramic acid side chain.

Table 1: Physicochemical Properties of BU-2313 A
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Property Value Source

Molecular Formula C27H35NO9 [1][2]

Monoisotopic Mass 517.2312 Da [1]

IUPAC Name

methyl 10-[(3E,5E)-7-hydroxy-

4-methyl-7-(1-methyl-2,4-

dioxopyrrolidin-3-

ylidene)hepta-3,5-dien-2-

yl]-3,5,9-trimethyl-7-oxo-

4,11,12-

trioxatricyclo[6.3.1.01,5]dodec

ane-2-carboxylate

[1]

XlogP (predicted) 2.5 [1]

Spectroscopic Data
The structural elucidation of BU-2313 A was accomplished through various spectroscopic

methods. Key proton NMR (1H-NMR) signals have been reported, which were instrumental in

defining the stereochemistry and connectivity of the molecule.

Table 2: Key 1H-NMR Chemical Shifts for BU-2313 A
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Proton Chemical Shift (δ ppm)
Multiplicity & Coupling
Constant (J Hz)

Olefinic Proton 7.25 AB quartet, J=15.5

Olefinic Proton 5.72 AB quartet, J=15.5

Olefinic Proton 5.89 broad doublet, J=10

COOCH3 3.76 s

C-CH3 1.79 s

C-CH3 1.42 s

C-CH3 1.31

C-CH3 1.03

C-CH3 0.87

Note: The data is based on the analysis of related structures and fragments as described in the

literature.[3] A comprehensive assignment of all protons requires access to the full original

spectroscopic data.

Biological Activity and Mechanism of Action
BU-2313 A exhibits a broad spectrum of activity against both Gram-positive and Gram-

negative anaerobic bacteria.[2] It has also shown inhibitory effects on some aerobic bacteria,

such as streptococci.[2] In comparative studies, the related compound BU-2313 B was found to

be approximately twice as active as BU-2313 A.[2]

The precise mechanism of action for BU-2313 A has not been fully elucidated in the available

literature. However, as a member of the tetramic acid family of antibiotics, it is hypothesized to

interfere with essential cellular processes in bacteria. Further research is required to identify

the specific molecular targets and signaling pathways affected by BU-2313 A.

Experimental Protocols
Semi-Synthesis of BU-2313 A Analogs
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A key synthetic strategy for producing analogs of BU-2313 A involves the C-acylation of

tetramic acid derivatives.[4] This semi-synthetic approach allows for the modification of the

tetramic acid portion of the molecule, enabling structure-activity relationship (SAR) studies.

Workflow for Semi-Synthesis:

BU-2313 A Periodate Oxidation Dienoic Acid Moiety

C-Acylation

Tetramic Acid Derivative Strong Base
(e.g., K-t-butoxide)

BU-2313 A Analog

Chemical Structure of BU-2313 A

BU2313A

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. PubChemLite - 3a,7-epoxy-3ah-furo(3,2-b)oxocin-3-carboxylic acid, octahydro-5-(6-(2,5-
dihydro-4-hydroxy-1-methyl-2-oxo-1h-pyrrol-3-yl)-1,3-dimethyl-6-oxo-2,4-hexadienyl)-2,6,9a-
trimethyl-8-oxo-, methyl ester, sodium salt, (2r-(2-alpha,3-alpha,3a-alpha,5-
alpha(1r*,2e,4e),6-beta,7-alpha,9a-beta))- (C27H35NO9) [pubchemlite.lcsb.uni.lu]

2. Bu-2313, a new antibiotic complex active against anaerobes. I. Production, isolation and
properties of Bu-2313 A and B - PubMed [pubmed.ncbi.nlm.nih.gov]

3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

4. Bu-2313, a new antibiotic complex active against anaerobes. III. Semi-synthesis of Bu-
2313 A and B, and their analogs - PubMed [pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15564996?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/6900630/
https://www.benchchem.com/product/b15564996?utm_src=pdf-body-img
https://www.benchchem.com/product/b15564996?utm_src=pdf-custom-synthesis
https://pubchemlite.lcsb.uni.lu/e/compound/54686004
https://pubchemlite.lcsb.uni.lu/e/compound/54686004
https://pubchemlite.lcsb.uni.lu/e/compound/54686004
https://pubchemlite.lcsb.uni.lu/e/compound/54686004
https://pubmed.ncbi.nlm.nih.gov/6900628/
https://pubmed.ncbi.nlm.nih.gov/6900628/
https://triggered.stanford.clockss.org/ServeContent?doi=10.3987%2Fs-1979-01-0477
https://pubmed.ncbi.nlm.nih.gov/6900630/
https://pubmed.ncbi.nlm.nih.gov/6900630/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [In-Depth Technical Guide to BU-2313 A: A
Dienoyltetramic Acid Antibiotic]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15564996#bu-2313-a-chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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